N-ethyl-5-methyl-N-[2-(1H-pyrazol-1-yl)ethyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-ethyl-5-methyl-N-(2-pyrazol-1-ylethyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H23N3OS/c1-3-19(9-10-20-8-4-7-18-20)17(21)16-12-14-11-13(2)5-6-15(14)22-16/h4,7-8,12-13H,3,5-6,9-11H2,1-2H3
• InChI Key: VGKKOVQVWSPVAS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN1C=CC=N1)C(=O)C2=CC3=C(S2)CCC(C3)C
• Molecular Formula: C17H23N3OS
• Molecular Weight: 317.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions, such as cyclization of thioamide with chloroacetoacetate, yielding significant process yields (Tang Li-jua, 2015). Practical synthesis methods have been developed for related orally active antagonists, demonstrating the utility of intramolecular Claisen type reactions and Suzuki−Miyaura reactions in creating complex organic molecules (T. Ikemoto et al., 2005).

Molecular Structure Analysis

Spectral characterization and X-ray crystal structure studies of similar pyrazole derivatives have provided insights into the molecular structure of these compounds. For instance, a study on a novel pyrazole derivative revealed a twisted conformation between the pyrazole and the thiophene rings, confirmed by single crystal X-ray diffraction studies (K. Kumara et al., 2018).

Chemical Reactions and Properties

N-Benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides have been designed as inhibitors, showing that the potency of these inhibitors was influenced by the nature of the heteroaryl fragment (M. Allan et al., 2009). This underscores the importance of the molecular framework in determining the chemical reactivity and potential applications of such compounds.

Physical Properties Analysis

The physical properties of similar compounds, such as ethyl 2-(pyridine-4-carboxamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, have been detailed, with studies showing specific dihedral angles and intramolecular hydrogen bond formations (A. Mukhtar et al., 2012). These properties are crucial for understanding the stability and reactivity of such molecules.

Chemical Properties Analysis

The chemical properties of related compounds, such as their reactivity towards different chemical reagents, have been explored to create various derivatives with potential biological activity. For example, ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates have been prepared and reacted with active methylene reagents to give pyran, pyridine, and pyridazine derivatives (R. Mohareb et al., 2004).

For detailed references and further reading on the synthesis, structure, and properties of similar compounds, please consult the provided sources:

• Synthesis of Ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate (Tang Li-jua, 2015)
• Practical Synthesis of an Orally Active CCR5 Antagonist (T. Ikemoto et al., 2005)
• Synthesis, spectral characterization and X-ray crystal structure studies (K. Kumara et al., 2018)
• N-Benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides as inhibitors (M. Allan et al., 2009)
• Ethyl 2-(pyridine-4-carboxamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (A. Mukhtar et al., 2012)
• Heterocyclic synthesis with ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates (R. Mohareb et al., 2004)